Cas no 758665-04-2 (3-(dimethylamino)butanoic acid)

• Product Name: 3-(dimethylamino)butanoic acid
• CAS No: 758665-04-2
• Molecular Formula: C₆H₁₃NO₂^.HCl
• Molecular Weight: 167.63386
• CID: 549602
• PubChem ID: 21935982

3-(dimethylamino)butanoic acid Properties

Names and Identifiers

• Butanoic acid,3-(dimethylamino)-
• 3-(Dimethylamino)butanoic acid hydrochloride
• Butanoic acid, 3-(dimethylamino)- (9CI)
• 3-Dimethylamino-butyric acid
• AT26641
• EN300-1262121
• BB 0240720
• 3-(dimethylamino)butanoic acid
• 758665-04-2
• SURVRMRLLSFWHA-UHFFFAOYSA-N
• Z431539982
• SCHEMBL105805
• trimethyl-beta-alanine
• AKOS016342099
• CS-0232067
• AKOS000321378
• STK502869
• 2166183-34-0
• (3S)-3-(dimethylamino)butanoic acid
• ALBB-004031

• MDL： MFCD09971267
• InChIKey： SURVRMRLLSFWHA-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H13NO2/c1-5(7(2)3)4-6(8)9/h5H,4H2,1-3H3,(H,8,9)
• SMILES： CC(CC(=O)O)N(C)C

Computed Properties

• Exact Mass: 131.09469
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 131.095
• Heavy Atom Count: 9
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.1
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.54
• Refractive Index: 1.453
• Boiling Point: 199.294°C at 760 mmHg
• Flash Point: 74.331°C
• Density: 1.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates